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Compound of Interest

Compound Name: 4-Methyl-2-phenylpent-2-enal

Cat. No.: B1580967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methyl-2-phenylpent-2-enal, a
synthetic flavoring agent also known by various synonyms. This document details its chemical

identity, properties, synthesis, and analytical methods. A significant focus is placed on the

recent regulatory scrutiny and toxicological findings, particularly concerning its genotoxicity,

which is of paramount importance for professionals in the fields of research and drug

development. The guide includes detailed experimental protocols and visual diagrams to

elucidate key processes and pathways.

Chemical Identity and Properties
4-Methyl-2-phenylpent-2-enal is an α,β-unsaturated aldehyde that has been used as a

flavoring substance, imparting a characteristic cocoa-like aroma. Its unique structure, featuring

a phenyl group and a branched alkyl chain, contributes to its distinct sensory properties.

Synonyms and CAS Number
The unambiguous identification of a chemical substance is crucial for research and regulatory

purposes. The Chemical Abstracts Service (CAS) has assigned the number 26643-91-4 to 4-
Methyl-2-phenylpent-2-enal. This compound is also known by a variety of synonyms, which

are summarized in the table below.
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Table 1: Synonyms and Identifiers for 4-

Methyl-2-phenylpent-2-enal

Systematic Name 4-Methyl-2-phenylpent-2-enal

IUPAC Name (E-isomer) (2E)-4-Methyl-2-phenylpent-2-enal

IUPAC Name (Z-isomer) (2Z)-4-methyl-2-phenylpent-2-enal

Common Synonyms
Cocoa pentenal, alpha-

Isobutylidenebenzeneacetaldehyde

Other Names
2-Phenyl-4-methylpent-2-enal,

Benzeneacetaldehyde, α-(2-methylpropylidene)-

CAS Number 26643-91-4

EC Number 247-869-4

FEMA Number 3200

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-2-phenylpent-2-enal is
presented in Table 2. These properties are essential for its handling, formulation, and analysis.

Table 2: Physicochemical Properties of 4-

Methyl-2-phenylpent-2-enal

Molecular Formula C₁₂H₁₄O

Molecular Weight 174.24 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 96 °C at 0.7 mmHg

Density 0.983 g/mL at 25 °C

Refractive Index n20/D 1.536

Solubility Soluble in alcohol
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Synthesis and Manufacturing
4-Methyl-2-phenylpent-2-enal is typically synthesized via an aldol condensation reaction. This

classic carbon-carbon bond-forming reaction involves the base-catalyzed reaction of an

enolate with a carbonyl compound, followed by dehydration.

Reactants

Reaction
Products & Purification

Phenylacetaldehyde

Aldol Condensation

Isovaleraldehyde

Base Catalyst
(e.g., NaOH, KOH)

Crude 4-Methyl-2-phenylpent-2-enal Purification
(e.g., Distillation, Chromatography) Pure 4-Methyl-2-phenylpent-2-enal

Click to download full resolution via product page

Caption: Synthesis of 4-Methyl-2-phenylpent-2-enal via Aldol Condensation.

Experimental Protocol: Aldol Condensation
The following is a representative protocol for the synthesis of 4-Methyl-2-phenylpent-2-enal.

Materials:

Phenylacetaldehyde

Isovaleraldehyde (3-Methylbutanal)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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Ethanol

Diethyl ether or Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve equimolar amounts of

phenylacetaldehyde and isovaleraldehyde in ethanol.

Slowly add a catalytic amount of a base (e.g., a solution of NaOH or KOH in ethanol) to the

stirred solution at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is

typically complete within a few hours.

Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M HCl).

Remove the ethanol under reduced pressure using a rotary evaporator.

To the resulting residue, add water and extract the product with diethyl ether or ethyl acetate.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

yield pure 4-Methyl-2-phenylpent-2-enal.

Analytical Methods
Accurate and precise analytical methods are essential for the quality control and

characterization of 4-Methyl-2-phenylpent-2-enal.
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High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of 4-Methyl-2-phenylpent-2-
enal.

Protocol:

Column: C18 reverse-phase column (e.g., Newcrom R1).

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of acid (e.g.,

phosphoric acid or formic acid for MS compatibility).

Detection: UV detection at an appropriate wavelength.

Application: This method is suitable for purity assessment, quantitative analysis, and

preparative separation for impurity isolation.

Toxicology and Regulatory Status
The toxicological profile of 4-Methyl-2-phenylpent-2-enal is of significant concern, particularly

for its use in consumer products.

Genotoxicity
Recent evaluations by the European Food Safety Authority (EFSA) have raised concerns about

the genotoxic potential of 4-Methyl-2-phenylpent-2-enal. Genotoxicity refers to the ability of a

chemical to damage the genetic information within a cell, which can lead to mutations and

potentially cancer.

The EFSA Panel on Food Additives and Flavourings concluded that a genotoxic potential for

this substance could not be ruled out. As a result, the European Union is set to prohibit its use

in food from February 2025.

Metabolism and Mechanism of Toxicity
As an α,β-unsaturated aldehyde, 4-Methyl-2-phenylpent-2-enal is expected to be reactive

towards biological nucleophiles. The electrophilic β-carbon can undergo Michael addition with

cellular thiols, such as glutathione (GSH).
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Depletion of intracellular GSH can lead to oxidative stress and cellular damage. The

metabolism of α,β-unsaturated aldehydes often involves conjugation with GSH, followed by

further enzymatic modifications and excretion.

4-Methyl-2-phenylpent-2-enal

Michael Addition

Glutathione (GSH)

GSH Adduct Further Metabolism
(e.g., Mercapturic Acid Formation) Excretion

Click to download full resolution via product page

Caption: Postulated Metabolic Pathway of 4-Methyl-2-phenylpent-2-enal.

Experimental Protocol: In Vitro Micronucleus Assay
The in vitro micronucleus assay is a widely used method to assess the genotoxic potential of a

compound by detecting the formation of micronuclei, which are small nuclei that form around

chromosome fragments or whole chromosomes that were not incorporated into the main

nucleus during cell division.

Objective: To evaluate the potential of 4-Methyl-2-phenylpent-2-enal to induce micronuclei in

cultured mammalian cells.

Cell Line: Human peripheral blood lymphocytes or a suitable mammalian cell line (e.g., CHO,

V79, TK6).

Procedure:

Cell Culture: Culture the cells in a suitable medium until they reach the desired confluency.

Treatment: Expose the cells to a range of concentrations of 4-Methyl-2-phenylpent-2-enal,
along with a vehicle control and a positive control. The treatment is typically performed for a

short period (e.g., 3-6 hours) in the presence and absence of a metabolic activation system

(S9 mix) and for a longer period (e.g., 24 hours) without S9.
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Cytokinesis Block: After the treatment period, add cytochalasin B to the culture medium to

block cytokinesis, resulting in binucleated cells.

Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain

(e.g., Giemsa or a fluorescent dye).

Scoring: Analyze the slides under a microscope and score the frequency of micronuclei in at

least 1000 binucleated cells per concentration.

Data Analysis: Statistically analyze the data to determine if there is a significant, dose-

dependent increase in the frequency of micronucleated cells compared to the vehicle control.
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Caption: Workflow for the In Vitro Micronucleus Assay.
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Implications for Drug Development
For professionals in drug development, the case of 4-Methyl-2-phenylpent-2-enal serves as

an important reminder of the potential for seemingly innocuous compounds to possess

toxicological liabilities. The presence of an α,β-unsaturated aldehyde moiety is a structural alert

for potential reactivity and toxicity.

The genotoxicity concerns associated with this compound highlight the importance of early and

thorough toxicological screening in the drug development process. Understanding the

metabolic pathways and potential for covalent binding to cellular macromolecules is crucial for

assessing the safety of new chemical entities.

Conclusion
4-Methyl-2-phenylpent-2-enal is a well-characterized synthetic compound with a history of

use as a flavoring agent. However, recent findings regarding its potential genotoxicity have led

to significant regulatory action. For researchers and drug development professionals, this

compound exemplifies the importance of a comprehensive understanding of a molecule's

chemical reactivity, metabolic fate, and toxicological profile. The information and protocols

provided in this guide are intended to support further research and informed decision-making in

the development of safe and effective new products.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methyl-2-phenylpent-
2-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580967#synonyms-and-cas-number-for-4-methyl-2-
phenylpent-2-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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